Cas no 2121512-37-4 (6-Bromo-3-chloro-2,4-difluorobenzyl alcohol)

• Product Name: 6-Bromo-3-chloro-2,4-difluorobenzyl alcohol
• CAS No: 2121512-37-4
• MF: C₇H₄BrClF₂O
• MW: 257.459867477417
• CID: 5078899
• Update Time: 2025-10-28

6-Bromo-3-chloro-2,4-difluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-chloro-2,4-difluorobenzyl alcohol

• Inchi： 1S/C7H4BrClF2O/c8-4-1-5(10)6(9)7(11)3(4)2-12/h1,12H,2H2
• InChI Key： KVGSBISFDSEUBP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1CO)F)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2

Additional information on 6-Bromo-3-chloro-2,4-difluorobenzyl alcohol

Comprehensive Overview of 6-Bromo-3-chloro-2,4-difluorobenzyl alcohol (CAS No. 2121512-37-4)

6-Bromo-3-chloro-2,4-difluorobenzyl alcohol (CAS No. 2121512-37-4) is a halogenated benzyl alcohol derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, chloro, and difluoro substitutions, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, C7H4BrClF2O, offers a robust platform for further functionalization, making it invaluable in drug discovery and material science applications.

In recent years, the demand for halogenated benzyl alcohols has surged due to their role in developing small-molecule inhibitors and biologically active compounds. Researchers are particularly interested in how 6-Bromo-3-chloro-2,4-difluorobenzyl alcohol can be leveraged to create targeted therapies for diseases such as cancer and infectious diseases. Its electron-withdrawing groups enhance reactivity, enabling precise modifications for improved pharmacokinetic properties.

The compound’s synthesis and applications align with current trends in green chemistry and sustainable manufacturing. As industries strive to reduce environmental impact, 6-Bromo-3-chloro-2,4-difluorobenzyl alcohol is being explored for its potential in catalysis and low-waste processes. This focus on sustainability resonates with global initiatives like the UN Sustainable Development Goals, making it a topic of interest for both academia and industry.

From a technical perspective, the CAS No. 2121512-37-4 is often searched alongside terms like "synthetic routes", "spectroscopic data", and "safety profiles". Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing this compound. Its melting point, solubility, and stability under various conditions are also frequently studied, reflecting its practical utility in lab settings.

Another area of growing interest is the compound’s role in high-throughput screening (HTS) and combinatorial chemistry. With the rise of AI-driven drug discovery, 6-Bromo-3-chloro-2,4-difluorobenzyl alcohol is increasingly featured in datasets used to train machine learning models for predicting molecular interactions. This intersection of chemistry and technology underscores its relevance in modern research.

In summary, 6-Bromo-3-chloro-2,4-difluorobenzyl alcohol (CAS No. 2121512-37-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and compatibility with sustainable practices position it as a key player in advancing scientific innovation. As research continues to evolve, this compound is poised to remain at the forefront of cutting-edge chemistry.